Cas no 18699-46-2 (Diundecyl benzene-1,3-dicarboxylate)

Diundecyl benzene-1,3-dicarboxylate structure
18699-46-2 structure
Product Name:Diundecyl benzene-1,3-dicarboxylate
CAS No:18699-46-2
MF:C30H50O4
MW:474.715610027313
CID:2785461
Update Time:2023-08-07

Diundecyl benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diundecyl benzene-1,3-dicarboxylate
    • Inchi: 1S/C30H50O4/c1-3-5-7-9-11-13-15-17-19-24-33-29(31)27-22-21-23-28(26-27)30(32)34-25-20-18-16-14-12-10-8-6-4-2/h21-23,26H,3-20,24-25H2,1-2H3
    • InChI Key: BZDYMMRVECIVTL-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C=1)C(=O)OCCCCCCCCCCC)=O)CCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 24
  • Complexity: 448
  • XLogP3: 11.7
  • Topological Polar Surface Area: 52.6
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